Potassium trifluoro(3-((2-fluorophenyl)amino)-3-oxopropyl)borate
Overview
Description
Potassium trifluoro(3-((2-fluorophenyl)amino)-3-oxopropyl)borate is a type of potassium trifluoroborate . Potassium trifluoroborates are a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters . They are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions .
Synthesis Analysis
Potassium trifluoroborates have been utilized for many years as the primary boron source in Suzuki–Miyaura-type reactions . These organoboron reagents have inherent limitations including: boronic acids are often difficult to purify and have uncertain stoichiometry; the boronate esters lack atom-economy and thus detract market value; and boranes are limited by their hydroboration method of preparation, are air-sensitive, and lack functional-group compatibility .Molecular Structure Analysis
The molecular formula of Potassium trifluoro(3-((2-fluorophenyl)amino)-3-oxopropyl)borate is CHBFK . The average mass is 201.999 Da and the monoisotopic mass is 201.997925 Da .Chemical Reactions Analysis
Potassium trifluoroborates are versatile coupling partners and are present as reagents in a vast array of C–C bond forming reactions . The epoxidation of C=C bonds in unsaturated alkyl- or aryltrifluoroborates proceeds with full conversion and selectivity, avoiding degradation of the boron functionality .Physical And Chemical Properties Analysis
Potassium trifluoro(3-((2-fluorophenyl)amino)-3-oxopropyl)borate is a solid at room temperature . The storage temperature is room temperature under an inert atmosphere .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
Potassium trifluoroborates, including the compound , are widely used in Suzuki-Miyaura cross-coupling reactions. This application is crucial for forming carbon-carbon bonds, an essential step in the synthesis of various organic compounds. The stability of potassium trifluoroborates under oxidative conditions makes them preferable over traditional boronic acids and esters .
Epoxidation of Alkenes
These compounds are known to facilitate the epoxidation of C=C bonds in unsaturated alkyl- or aryltrifluoroborates. The process occurs with high conversion and selectivity, which is particularly important for synthesizing epoxides without degrading the boron functionality .
Development of Photonic Crystals
Potassium trifluoroborates can be used in the synthesis of photonic crystals. These structures have applications in manipulating light and are used in various optical devices .
Synthesis of Dye-Sensitized Solar Cells
The compound’s role in the synthesis of sensitizers for dye-sensitized solar cells is another significant application. These solar cells are a promising alternative to traditional photovoltaic cells due to their lower production costs and ability to function under low-light conditions .
Organic Synthesis Intermediates
As intermediates in organic synthesis, potassium trifluoroborates are involved in a variety of reactions that form the backbone of many synthetic strategies. This includes their use in Mannich reactions and hydroamination sequences .
Biological and Clinical Research
While not directly related to the specific compound mentioned, derivatives of indole, which can be synthesized using potassium trifluoroborates, have a wide range of biological and clinical applications. This includes their use as plant hormones and in pharmacological research .
Safety and Hazards
The compound has several hazard statements: H302-H315-H319-H335 . This means it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Mechanism of Action
Target of Action
Potassium trifluoro(3-((2-fluorophenyl)amino)-3-oxopropyl)borate is a type of organoboron reagent . The primary targets of this compound are the carbon-centered radical intermediates . These intermediates play a crucial role in various chemical reactions, particularly in the formation of carbon-carbon (C-C) bonds .
Mode of Action
This compound interacts with its targets by participating in Suzuki–Miyaura-type reactions . It offers several advantages over other boron sources like boronic acids and esters due to its stability and compliance with strong oxidative conditions . It can proceed with full conversion and selectivity, avoiding degradation of the boron functionality .
Biochemical Pathways
The compound affects the biochemical pathways involved in the formation of C-C bonds . It acts as a versatile coupling partner in a vast array of C-C bond-forming reactions . The changes in these pathways can lead to the synthesis of various complex organic compounds.
Pharmacokinetics
Its stability and resistance to degradation suggest that it may have unique absorption, distribution, metabolism, and excretion (adme) properties that impact its bioavailability .
Result of Action
The result of the compound’s action is the formation of new C-C bonds . This can lead to the synthesis of various complex organic compounds, which can be used in the development of pharmaceuticals, agrochemicals, and materials .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Potassium trifluoro(3-((2-fluorophenyl)amino)-3-oxopropyl)borate. For instance, it is known to be moisture- and air-stable , suggesting that it can maintain its efficacy and stability in various environmental conditions.
properties
IUPAC Name |
potassium;trifluoro-[3-(2-fluoroanilino)-3-oxopropyl]boranuide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BF4NO.K/c11-7-3-1-2-4-8(7)15-9(16)5-6-10(12,13)14;/h1-4H,5-6H2,(H,15,16);/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFNKQQSAERQMRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](CCC(=O)NC1=CC=CC=C1F)(F)(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BF4KNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium trifluoro(3-((2-fluorophenyl)amino)-3-oxopropyl)borate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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